Cas no 172516-43-7 (Benzo[c]thiophene-1-carboxylicacid, 3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-, ethyl ester)

• Product Name: Benzo[c]thiophene-1-carboxylicacid, 3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-, ethyl ester
• CAS No: 172516-43-7
• MF: C₁₅H₂₀O₃S₂
• MW: 312.44750213623
• CID: 134095
• PubChem ID: 2778817
• Update Time: 2025-04-19

Benzo[c]thiophene-1-carboxylicacid, 3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1-carboxylicacid, 3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-, ethyl ester
• Benzo[c]thiophene-1-carboxylicacid, 3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-, ethy...
• ethyl 3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
• ethyl 3-ethylsulfanyl-6,6-dimethyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carboxylate
• AC1MCU4M
• CHEMBL2112674
• HMS555A01
• Maybridge1_004753
• MolPort-000-144-654
• Oprea1_389996
• ETHYL 6,6-DIMETHYL-3-ETHYLTHIO-4-OXO-4,5,6,7-TETRAHYDROBENZO(C)THIOPHENE-1-CARBOXYLATE
• BDBM50454297
• W-206031
• DTXSID60381145
• CCG-239809
• 172516-43-7
• Benzo[c]thiophene-1-carboxylicacid,3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-,ethyl ester
• ethyl3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
• FT-0625993
• AKOS015908615
• ethyl 3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c

• Inchi： 1S/C15H20O3S2/c1-5-18-13(17)12-9-7-15(3,4)8-10(16)11(9)14(20-12)19-6-2/h5-8H2,1-4H3
• InChI Key： JDZHCMKRPNLTTD-UHFFFAOYSA-N
• SMILES： S1C(=C2C(CC(C)(C)CC2=C1C(=O)OCC)=O)SCC

Computed Properties

• Exact Mass: 312.0855
• Monoisotopic Mass: 312.08538684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 455.2°Cat760mmHg
• Flash Point: 229.1°C
• Refractive Index: 1.57
• PSA: 43.37